Cas no 62681-97-4 (2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole)

2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole structure
62681-97-4 structure
Product Name:2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
CAS No:62681-97-4
MF:C14H9FN2O
MW:240.232466459274
CID:957202
PubChem ID:96843
Update Time:2025-04-19

2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
    • AC1L3XC9
    • AC1Q4NZF
    • AG-G-30619
    • AR-1C7288
    • CTK5B5582
    • EINECS 263-693-0
    • NSC90363
    • NSC-90363
    • DTXSID10211741
    • QDROCLXUUMLOEK-UHFFFAOYSA-N
    • 62681-97-4
    • NS00055789
    • NSC 90363
    • Inchi: 1S/C14H9FN2O/c15-12-8-4-7-11(9-12)14-17-16-13(18-14)10-5-2-1-3-6-10/h1-9H
    • InChI Key: QDROCLXUUMLOEK-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NN=C(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 240.06997
  • Monoisotopic Mass: 240.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
  • LogP: 3.54270

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